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Compound of Interest

Compound Name: Dibutyl ether

Cat. No.: B3395818

This technical guide provides an in-depth overview of dibutyl ether, a versatile and widely
used solvent in research and industry. The document details its chemical and physical
properties, synthesis protocols, key applications, and safety information, tailored for
researchers, scientists, and drug development professionals.

Core Properties of Dibutyl Ether

Dibutyl ether, also known as di-n-butyl ether or 1-butoxybutane, is a colorless, flammable
liquid with a characteristic ethereal odor.[1][2] Its low water solubility and high boiling point
make it a suitable solvent for a variety of organic reactions.[3]

Physicochemical Data

The key physicochemical properties of dibutyl ether are summarized in the table below for
easy reference.
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Property Value
CAS Number 142-96-1[2][4]
Molecular Weight 130.23 g/mol

Molecular Formula

CsH1s0[2][4]

Density 0.769 g/cm?3 at 20 °C
Boiling Point 140-143 °C

Melting Point -98 °C to -95 °C[5]
Flash Point 25 °C (77 °F)[2][5]

Autoignition Temperature

175 °C (347 °F)[2]

Solubility in Water

0.3 g/L[2]

Vapor Pressure

6.4 hPa at 20 °C

Refractive Index (n2°/D)

1.399[4][5]

Safety and Handling

Dibutyl ether is a flammable liquid and vapor.[6][7] It can form explosive peroxides upon
exposure to air and light, and therefore should be stored in tightly sealed containers in a cool,
dry, and well-ventilated area away from ignition sources.[5][8][9] It is irritating to the skin, eyes,
and respiratory system.[6][10] Appropriate personal protective equipment, including gloves and
safety goggles, should be worn when handling this chemical.[11]

Synthesis of Dibutyl Ether

The primary industrial method for synthesizing dibutyl ether is the acid-catalyzed dehydration
of 1-butanol.[1][12]

Experimental Protocol: Dehydration of 1-Butanol

This protocol describes a laboratory-scale synthesis of dibutyl ether from 1-butanol using
sulfuric acid as a catalyst.
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Materials:

1-Butanol

Concentrated sulfuric acid

5% Sodium hydroxide solution

Saturated calcium chloride solution

Anhydrous calcium chloride

Boiling chips

Equipment:

Round-bottom flask (250 mL)

Distillation apparatus with a condenser

Separatory funnel

Heating mantle

Beakers and Erlenmeyer flasks

Procedure:

o Carefully add 31 mL of n-butanol to a 250 mL three-necked flask.[12]

o Slowly and with constant shaking, add 4.5 mL of concentrated sulfuric acid to the flask.[12]
e Add a few boiling chips to the mixture to ensure smooth boiling.

o Assemble the distillation apparatus and heat the mixture gently using a heating mantle. The
reaction temperature should be maintained to favor ether formation while minimizing the
formation of butene, a potential side product.[13]

o Collect the distillate, which will consist of dibutyl ether, unreacted butanol, and water.
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o Transfer the distillate to a separatory funnel and wash it with a 5% sodium hydroxide solution
to remove any acidic impurities.

e Subsequently, wash the organic layer with a saturated calcium chloride solution to remove
unreacted butanol.

o Separate the organic layer and dry it over anhydrous calcium chloride.

» Perform a final distillation to purify the dibutyl ether, collecting the fraction that boils at
approximately 141-142 °C.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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